Cas no 2580103-01-9 (rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide)
rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2580103-01-9
- rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide
- EN300-27734086
- rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide
-
- Inchi: 1S/C7H14FNO2S/c8-4-6-2-1-3-7(6)5-12(9,10)11/h6-7H,1-5H2,(H2,9,10,11)/t6-,7-/m0/s1
- InChI Key: PVDFZMJUYQTXRH-BQBZGAKWSA-N
- SMILES: S(C[C@@H]1CCC[C@H]1CF)(N)(=O)=O
Computed Properties
- Exact Mass: 195.07292802g/mol
- Monoisotopic Mass: 195.07292802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.5Ų
rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27734086-1g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 1g |
$1429.0 | 2023-09-10 | ||
| Enamine | EN300-27734086-5g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 5g |
$4143.0 | 2023-09-10 | ||
| Enamine | EN300-27734086-10g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 10g |
$6144.0 | 2023-09-10 | ||
| Enamine | EN300-27734086-0.05g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 0.05g |
$1200.0 | 2025-03-19 | |
| Enamine | EN300-27734086-0.1g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 0.1g |
$1257.0 | 2025-03-19 | |
| Enamine | EN300-27734086-0.25g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 0.25g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-27734086-0.5g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 0.5g |
$1372.0 | 2025-03-19 | |
| Enamine | EN300-27734086-1.0g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 1.0g |
$1429.0 | 2025-03-19 | |
| Enamine | EN300-27734086-2.5g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 2.5g |
$2800.0 | 2025-03-19 | |
| Enamine | EN300-27734086-5.0g |
rac-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanesulfonamide |
2580103-01-9 | 95.0% | 5.0g |
$4143.0 | 2025-03-19 |
rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide
Comprehensive Overview of rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide (CAS No. 2580103-01-9)
The compound rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide (CAS No. 2580103-01-9) is a fluorinated sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluoromethyl and cyclopentyl moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.
One of the key reasons for the growing attention on rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide is its stereochemistry. The (1R,2R) configuration plays a critical role in its biological activity, as enantiopure compounds often exhibit higher selectivity and efficacy. This aligns with the current trend in medicinal chemistry, where chiral drugs and stereoselective synthesis are hot topics. The presence of the fluorine atom further enhances its metabolic stability and bioavailability, addressing common challenges in drug design.
In recent years, the demand for fluorinated compounds has surged due to their versatility in drug development. A quick search on platforms like PubMed or Google Scholar reveals numerous studies focusing on sulfonamide derivatives and their therapeutic potential. rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide fits into this narrative, as sulfonamides are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory effects.
Another area where this compound garners interest is in precision medicine. With the rise of personalized therapeutics, researchers are investigating how rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide can be tailored for specific patient populations. Its molecular structure allows for modifications that could improve its interaction with biological targets, making it a candidate for next-generation drugs. This is particularly relevant given the increasing focus on rare diseases and orphan drugs in the pharmaceutical industry.
From a synthetic chemistry perspective, the preparation of rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide involves advanced techniques such as asymmetric catalysis and fluorination reactions. These methods are often discussed in academic and industrial circles, as they are essential for producing high-purity compounds. The compound's CAS No. 2580103-01-9 serves as a unique identifier, ensuring accurate referencing in patents, publications, and regulatory submissions.
Environmental and safety considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. The pharmaceutical industry is increasingly adopting green chemistry principles, and rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide could benefit from sustainable synthesis routes in the future.
In summary, rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide (CAS No. 2580103-01-9) represents a promising candidate for further research and development. Its structural complexity, combined with the growing interest in fluorinated sulfonamides and chiral drugs, positions it as a valuable asset in modern drug discovery. As the scientific community continues to explore its potential, this compound may soon find its way into clinical applications, addressing unmet medical needs.
2580103-01-9 (rac-(1R,2R)-2-(fluoromethyl)cyclopentylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)